Cas no 1260854-50-9 (5-methyl-2-propanoylcyclohexane-1,3-dione)

• Product Name: 5-methyl-2-propanoylcyclohexane-1,3-dione
• CAS No: 1260854-50-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5026895
• PubChem ID: 22007876
• Update Time: 2025-10-28

5-methyl-2-propanoylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-propanoylcyclohexane-1,3-dione
• 5-Methyl-2-Propionylcyclohexane-1,3,Dione

• Inchi： 1S/C10H14O3/c1-3-7(11)10-8(12)4-6(2)5-9(10)13/h6,10H,3-5H2,1-2H3
• InChI Key： UEQCQBHTZCUNRC-UHFFFAOYSA-N
• SMILES： O=C1C(C(CC)=O)C(CC(C)C1)=O

Computed Properties

• Exact Mass: 182.094
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 5-methyl-2-propanoylcyclohexane-1,3-dione

Comprehensive Overview of 5-methyl-2-propanoylcyclohexane-1,3-dione (CAS No. 1260854-50-9): Properties, Applications, and Industry Insights

5-methyl-2-propanoylcyclohexane-1,3-dione (CAS No. 1260854-50-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclohexane-1,3-dione derivative features a methyl group at the 5-position and a propanoyl moiety at the 2-position, which contribute to its reactivity and functional versatility. Researchers are increasingly exploring its potential as a building block for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and crop protection agents.

The compound's keto-enol tautomerism and hydrogen-bonding capacity make it valuable for designing molecular scaffolds in drug discovery. Recent studies highlight its relevance in addressing antibiotic resistance—a top global health concern—by serving as a precursor for novel antimicrobial compounds. Its lipophilic nature also aligns with current trends in CNS drug development, where researchers seek compounds with improved blood-brain barrier permeability.

In agrochemical applications, 5-methyl-2-propanoylcyclohexane-1,3-dione shows promise as an intermediate for herbicide formulations. With the growing demand for sustainable agriculture solutions, this compound's potential to contribute to low-toxicity weed control systems has sparked industry interest. Its structural similarity to natural phytotoxic compounds makes it a candidate for bioherbicide research—a hot topic in green chemistry circles.

Analytical characterization of CAS No. 1260854-50-9 typically involves HPLC, NMR spectroscopy, and mass spectrometry to confirm its purity and tautomeric equilibrium. The compound's thermal stability and solubility profile (moderate in polar organic solvents) are frequently discussed in process chemistry forums, particularly regarding scale-up challenges for industrial production.

Environmental considerations surrounding 5-methyl-2-propanoylcyclohexane-1,3-dione have prompted studies on its biodegradation pathways and ecotoxicological profile. These investigations respond to increasing regulatory scrutiny of chemical persistence in ecosystems—a subject dominating environmental chemistry discussions. Preliminary data suggest the compound undergoes microbial degradation under aerobic conditions, though further research is needed.

The synthesis of 1260854-50-9 typically involves Friedel-Crafts acylation of appropriately substituted cyclohexane-1,3-dione precursors. Recent patent literature describes improved catalytic methods that enhance atom economy—a key metric in modern green synthesis initiatives. These advancements address the pharmaceutical industry's push toward cost-effective and environmentally benign production processes.

From a commercial perspective, 5-methyl-2-propanoylcyclohexane-1,3-dione remains a low-volume specialty chemical, with pricing and availability varying significantly among suppliers. The compound's niche status makes it a frequent subject of chemical sourcing inquiries, particularly from contract research organizations engaged in medicinal chemistry projects. Current market trends suggest growing demand may prompt expanded production capacity in coming years.

Safety assessments indicate 1260854-50-9 requires standard laboratory precautions for handling organic compounds, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its potential irritant properties warrant careful material handling—a consideration emphasized in recent chemical safety guidelines from major research institutions.

Future research directions for 5-methyl-2-propanoylcyclohexane-1,3-dione may explore its utility in material science applications, particularly as a component in organic electronics or coordination polymers. The compound's chelating ability and redox activity present intriguing possibilities for functional materials development—an area receiving substantial funding in nanotechnology initiatives worldwide.